BENGHE Methodological & Application

Check Availability & Pricing

Technical Guide: B07 Hydrochloride as a Tool
Compound for CCR5 Research

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: BO07 hydrochloride
CAS No.: 1260629-43-3
Cat. No.: B605901

Get Quote

Executive Summary & Compound Identity

B07 hydrochloride (B-07 HCI) is a potent, non-peptide, small-molecule antagonist of the C-C

chemokine receptor type 5 (CCR5).[1] It is primarily utilized in virology and immunology
research as a chemical probe to inhibit HIV-1 entry into host cells (specifically R5-tropic
strains).[1] Unlike broad-spectrum antivirals, BO7 serves as a precision tool for dissecting the
molecular mechanics of gp120-CCRS5 interaction and chemokine signaling pathways.[1]

Chemical Identity & Physical Properties
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Property Specification

1-acetyl-N-(3-chloro-4-methylphenyl)-N-[3-[4-
Chemical Name [(4-fluorophenyl)methyl]-1-piperazinyl]propyl]-4-

piperidinecarboxamide hydrochloride

CAS Number 1260629-43-3

Molecular Formula C29H3sCIFN4O2[1][2][3][4][5][6][71[8][2][10] - HCI
Molecular Weight 565.55 g/mol (Salt); 529.09 g/mol (Free Base)
Target CCRS5 (Antagonist)

Solubility DMSO (= 10 mg/mL); Ethanol (Low/Insoluble);

Water (Insoluble)

Powder: -20°C (3 years); In DMSO: -80°C (6

Storage
months)

Mechanism of Action (MOA)

B07 hydrochloride functions as an allosteric antagonist.[1][11] It binds to a hydrophobic
pocket within the transmembrane helices of the CCRS5 receptor, distinct from the orthosteric site
where chemokines (CCL3, CCL4, CCL5) or the HIV-1 envelope glycoprotein (gp120) bind.[11]

Mechanistic Cascade:

Binding: BO7 occupies the transmembrane cavity of CCR5.[1]

o Conformational Lock: This binding stabilizes the receptor in a conformation that is
unrecognized by the V3 loop of HIV-1 gp120.

o Entry Blockade: The fusion of the viral envelope with the host cell membrane is prevented,
effectively neutralizing viral entry.[12]

 Signal Inhibition: It also blocks calcium mobilization induced by native ligands
(RANTES/CCLS5, MIP-1a/CCL3).[1]

Diagram 1: CCR5 Antagonism & HIV-1 Entry Blockade
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Caption: BO7 HCI binds allosterically to CCR5, preventing gp120 recognition and downstream
signaling.[1]

Application Notes & Experimental Design
Specificity & Tropism

BO7 is highly selective for CCR5 (R5-tropic) HIV-1 strains.[1] It displays negligible activity
against CXCR4 (X4-tropic) strains.[1]

« Critical Control: When characterizing BO7, always include a CXCR4 antagonist (e.g.,
AMD3100) as a negative control to verify that the observed inhibition is CCR5-mediated.[1]

Handling & Reconstitution[1]
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e Solvent: Reconstitute in high-grade DMSO. Avoid aqueous buffers for the stock solution due
to precipitation risks.

» Stock Concentration: Prepare a 10 mM stock solution. Aliquot into single-use vials to avoid
freeze-thaw cycles, which degrade the compound.[1]

e Working Solutions: Dilute the DMSO stock into the culture medium immediately prior to use.
Keep the final DMSO concentration <0.1% to prevent cytotoxicity.

Detailed Protocols
Protocol A: HIV-1 Pseudovirus Entry Assay (TZM-bl
Cells)

This is the gold-standard assay for validating BO7 potency (IC50).[1] TZM-bl cells are HelLa-
derived cells expressing CD4, CCR5, and CXCR4, containing a Tat-regulated Luciferase
reporter.[1]

Materials:

TZM-bl cells (NIH AIDS Reagent Program).[1]

HIV-1 Pseudovirus (R5-tropic, e.g., JR-FL or BalL).[1]

B07 Hydrochloride (10 mM stock).[1]

Luciferase Assay System (e.g., Bright-Glo).[1]

96-well flat-bottom tissue culture plates (white or black walled).[1]
Step-by-Step Methodology:

e Cell Seeding:

o Trypsinize TZM-bl cells and resuspend in DMEM + 10% FBS.[1]

o Plate 10,000 cells/well in a 96-well plate (100 pL volume).
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o Incubate overnight at 37°C, 5% CO: to allow adherence.

Compound Preparation:

o Prepare a 3-fold serial dilution of BO7 in culture medium.[1]

o Range: Start at 10 uM down to 0.1 nM.

o Include a "Virus Only" control (0% inhibition) and "Cell Only" control (Background).[1]

Pre-Incubation (Crucial Step):

o Remove media from the cells.[1]

o Add 50 pL of diluted BO7 to respective wells.

o Incubate for 1 hour at 37°C. This allows B0O7 to equilibrate with the CCR5 receptors before
the virus is introduced.

Infection:

o Add 50 pL of R5-tropic Pseudovirus (adjusted to yield ~50,000 RLUS) to the wells
containing the drug.

o Final volume: 100 pL.

Incubation:

o |Incubate for 48 hours at 37°C.

Readout:

[¢]

Remove 50 pL of supernatant (optional, depending on kit).[1]

[e]

Add 50-100 pL of Luciferase Reagent.[1]

o

Incubate for 2 minutes at room temperature.

[¢]

Measure luminescence using a plate reader.[1]
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e Analysis:
o Normalize data: % Inhibition =

[1]

o Calculate IC50 using non-linear regression (4-parameter logistic fit).

Diagram 2: Pseudovirus Entry Assay Workflow
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Caption: Workflow for TZM-bl HIV-1 entry inhibition assay using B07 hydrochloride.

Protocol B: Calcium Flux Assay (Functional
Antagonism)

To verify that BO7 inhibits G-protein signaling downstream of CCR5.[1]
Methodology:

e Loading: Load CCR5-expressing cells (e.g., CHO-CCR5 or PBMCs) with a calcium-sensitive
dye (e.g., Fluo-4 AM) for 30-60 mins.[1]

o Baseline: Measure baseline fluorescence on a kinetic plate reader (e.g., FLIPR).[1]

o Antagonist Addition: Inject BO7 hydrochloride (various concentrations) and monitor for 5-10
minutes. Note: BO7 alone should not induce flux.

o Agonist Challenge: Inject a standard CCR5 agonist (e.g., RANTES/CCL5 at EC80
concentration).[1]

o Observation: A potent antagonist will suppress the sharp peak in fluorescence typically
caused by RANTES.[1]
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Troubleshooting & Expert Tips

Issue

Probable Cause

Corrective Action

Precipitation in Media

High concentration or cold

media

Dilute DMSO stock into pre-
warmed (37°C) media while
vortexing.[1] Do not exceed
100 pM in aqueous buffer.[1]

High Background Signal

Constitutive receptor activity or

cell stress

Ensure TZM-bl cells are not
over-confluent (>90%) before
seeding.[1] Use phenol-red
free media for luminescence

reading.[1]

No Inhibition Observed

Wrong viral tropism

Verify the virus is R5-tropic
(CCRS5 dependent).[1] BO7 will
not inhibit X4 (CXCR4) or dual-

tropic viruses effectively.[1]

Cytotoxicity

DMSO toxicity

Run a parallel MTT or
CellTiter-Glo assay to ensure
reduction in signal is due to

viral entry block, not cell death.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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